Cas no 98320-39-9 (IX 207-887)

• Product Name: IX 207-887
• CAS No: 98320-39-9
• MF: C₁₆H₁₂O₃S
• MW: 284.329683303833
• CID: 816141
• PubChem ID: 6509858
• Update Time: 2025-07-14

IX 207-887 Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-
• (Z)-10-METHOXY-4H-BENZO[4,5]CYCLOHEPTA[1,2-B]THIOPHENE-4-YLIDENE ACETIC ACID
• IX 207-887
• 98320-39-9
• AKOS040733476
• ix207-887
• CS-0024821
• HY-106087
• XIKRQPKFOKKGGW-LCYFTJDESA-N
• (Z)-[10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene]-acetic acid

• Inchi： 1S/C16H12O3S/c1-19-14-8-10-4-2-3-5-11(10)13(9-15(17)18)12-6-7-20-16(12)14/h2-9H,1H3,(H,17,18)/b13-9-
• InChI Key： XIKRQPKFOKKGGW-LCYFTJDESA-N
• SMILES： S1C=CC2=C1C(=CC1C=CC=CC=1/C/2=C/C(=O)O)OC

Computed Properties

• Exact Mass: 284.051
• Monoisotopic Mass: 284.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3

IX 207-887 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on IX 207-887

IX 207-887 (CAS No. 98320-39-9): An Overview of a Promising Compound in the Field of Medicinal Chemistry

IX 207-887, identified by the CAS Number 98320-39-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, also known by its systematic name, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The chemical structure of IX 207-887 is characterized by its complex molecular framework, which includes a series of functional groups that contribute to its biological activity. These functional groups are crucial for the compound's ability to interact with specific biological targets, making it a valuable candidate for various therapeutic applications. Recent studies have highlighted the compound's potential in treating a range of diseases, including neurodegenerative disorders and cancer.

In the context of neurodegenerative disorders, IX 207-887 has shown promising results in preclinical studies. Research conducted by leading pharmaceutical companies and academic institutions has demonstrated that the compound can effectively modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry reported that IX 207-887 significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage and promoting their survival.

Beyond its neuroprotective effects, IX 207-887 has also been investigated for its potential anticancer properties. Preclinical studies have shown that the compound can selectively target cancer cells while sparing normal cells, making it an attractive candidate for cancer therapy. A recent study published in the Cancer Research journal found that IX 207-887 induced apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of specific signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic and pharmacodynamic properties of IX 207-887 have also been extensively studied. Researchers have found that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Additionally, preclinical toxicity studies have shown that IX 207-887 is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The development of IX 207-887 as a potential therapeutic agent is currently at an advanced stage. Several phase I and II clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials are being conducted by leading pharmaceutical companies and research institutions, with promising preliminary results already reported. The data from these trials will be crucial in determining the future direction of IX 207-887's development and potential approval for clinical use.

In conclusion, IX 207-887 (CAS No. 98320-39-9) represents a promising compound with significant potential in the treatment of various diseases. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, IX 207-887 is poised to play a crucial role in advancing the field of medicinal chemistry and improving patient outcomes.